2-((5-(2-(1H-benzo[d]imidazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[[5-[2-(1H-benzimidazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C21H19N5O4S/c27-19(22-13-5-6-16-17(11-13)29-10-9-28-16)12-31-21-26-25-20(30-21)8-7-18-23-14-3-1-2-4-15(14)24-18/h1-6,11H,7-10,12H2,(H,22,27)(H,23,24)
• InChI Key: ZLBPRSWEZGUYQB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C(O3)CCC4=NC5=CC=CC=C5N4
• Molecular Formula: C21H19N5O4S
• Molecular Weight: 437.5 g/mol

Description

2-((5-(2-(1H-benzo[d]imidazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C21H19N5O4S and its molecular weight is 437.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antioxidant Properties : A study by Alp et al. (2015) synthesized novel 1,3,4-oxadiazole and imine containing 1H-benzimidazoles and evaluated their antioxidant activities. The compounds exhibited significant inhibition of lipid peroxidation and ethoxyresorufin O-deethylase (EROD) activity in rat liver microsomes, indicating potent antioxidant effects Alp et al., 2015.

• Antibacterial Agents : Ramalingam et al. (2019) synthesized derivatives of 1,3,4-oxadiazol-2-yl thio compounds, demonstrating significant antibacterial activity. These findings suggest potential applications in developing new antibacterial agents Ramalingam et al., 2019.

• Anthelmintic Evaluation : Kumar and Sahoo (2014) reported the synthesis of N-[3-{(1H-benzo[d]imidazol-2-ylthio) methyl}-5-mercapto-4H-1,2,4-triazol-4yl]-2-substituted phenoxy acetamide compounds and evaluated their anthelmintic activity. The compounds showed good anthelmintic activity, indicating potential for the development of new anthelmintic drugs Kumar & Sahoo, 2014.

• Corrosion Inhibition : Ammal et al. (2018) explored the corrosion inhibition properties of benzimidazole bearing 1,3,4-oxadiazoles for mild steel in sulfuric acid. The study found that these compounds form a protective layer on mild steel surfaces, suggesting their potential as corrosion inhibitors Ammal et al., 2018.

Applications in Therapeutic Research

• Antitumor Activities : Research by Mohareb and Gamaan (2018) involved synthesizing derivatives incorporating the benzo[d]imidazole moiety through heterocyclization reactions. These compounds exhibited antitumor activities against several cancer cell lines, highlighting their potential in cancer therapy Mohareb & Gamaan, 2018.

• Antimicrobial and Hemolytic Agents : Rehman et al. (2016) synthesized a series of N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides, showcasing antimicrobial and hemolytic activities. These findings indicate potential applications in antimicrobial therapies Rehman et al., 2016.